Cas no 1804403-69-7 (1-Bromo-3,5-dimethoxy-2-fluorobenzene)

• Product Name: 1-Bromo-3,5-dimethoxy-2-fluorobenzene
• CAS No: 1804403-69-7
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 4974476
• Update Time: 2023-08-24

1-Bromo-3,5-dimethoxy-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,5-dimethoxy-2-fluorobenzene

• Inchi： 1S/C8H8BrFO2/c1-11-5-3-6(9)8(10)7(4-5)12-2/h3-4H,1-2H3
• InChI Key： IISSZUDLOWWTTD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5